Cas no 2360-45-4 (2-Propionylbenzoic Acid)

2-Propionylbenzoic acid is an organic compound with the molecular formula C10H10O3, characterized by a benzoic acid core substituted with a propionyl group at the 2-position. This structural feature makes it a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its ketone and carboxylic acid functionalities allow for further derivatization, enabling applications in heterocyclic chemistry and fine chemical manufacturing. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in reaction systems requiring controlled conditions. Its stability under standard storage conditions and well-documented reactivity profile contribute to its utility in research and industrial processes.
2-Propionylbenzoic Acid structure
2-Propionylbenzoic Acid structure
Product Name:2-Propionylbenzoic Acid
CAS No:2360-45-4
MF:C10H10O3
MW:178.184603214264
CID:273476
PubChem ID:75384
Update Time:2025-05-20

2-Propionylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-(1-oxopropyl)-
    • 2-propanoylbenzoic acid
    • 2-Propionylbenzoic acid
    • PROPIOPHENONE-2-CARBOXYLIC ACID ---CRYSTALLINE---
    • 2-(1-Oxopropyl)benzoic acid
    • 2-(carboxy)propiophenone
    • 2-Propionyl-benzoesaeure
    • Benzoic acid,2-(1-oxopropyl)
    • o-propionylbenzoic acid
    • propiophenone-o-carboxylic acid
    • 2-Propionylbenzoic acid #
    • NS00021900
    • 2-Propionylbenzoicacid
    • Benzoic acid, 2-(1-oxopropyl)-
    • EINECS 219-106-5
    • 2-Propionylbenzoesaure
    • propiophenone-2-carboxylic acid
    • FT-0615651
    • o-propionyl-benzoic acid
    • AKOS006272651
    • DTXSID00178253
    • CS-0323927
    • 3-Ethyl-3-hydroxyphthalide
    • 2360-45-4
    • SCHEMBL4249140
    • MFCD00053311
    • 2-(1'-oxopropyl)benzoic acid
    • 2-Propionylbenzoic Acid
    • MDL： MFCD00053311
    • Inchi： 1S/C10H10O3/c1-2-9(11)7-5-3-4-6-8(7)10(12)13/h3-6H,2H2,1H3,(H,12,13)
    • InChI Key： JYBOOAWVGOYQFU-UHFFFAOYSA-N
    • SMILES： O=C(CC)C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 178.06300
  • Monoisotopic Mass: 178.062994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Density: 1.187
  • Boiling Point: 329.7°Cat760mmHg
  • Flash Point: 167.4°C
  • Refractive Index: 1.55
  • PSA: 54.37000
  • LogP: 1.97750

2-Propionylbenzoic Acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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2-Propionylbenzoic Acid Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:2360-45-4)2-Propionylbenzoic Acid
Order Number:A971663
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:30
Price ($):545.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2360-45-4)2-Propionylbenzoic Acid
A971663
Purity:99%
Quantity:5g
Price ($):545.0
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